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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for studying enzymes that utilize cerotate
(C26:0), a very long-chain fatty acid (VLCFA), as a substrate. The methodologies outlined are

essential for investigating the enzymatic pathways of VLCFA metabolism, identifying potential

therapeutic targets for metabolic disorders, and screening for novel drug candidates.

Introduction
Cerotic acid (Hexacosanoic acid, C26:0) is a saturated very long-chain fatty acid implicated in

several physiological and pathological processes. Its metabolism primarily occurs in

peroxisomes via a specialized β-oxidation pathway. Dysregulation of cerotate metabolism is a

hallmark of several severe genetic disorders, including X-linked adrenoleukodystrophy (X-

ALD). Accurate and reproducible enzymatic assays are crucial for understanding the function of

enzymes involved in cerotate metabolism and for the development of therapeutic

interventions.

The principal enzymes in the initial steps of cerotate metabolism are Very Long-Chain Acyl-

CoA Synthetase (ACSVL) and Acyl-CoA Oxidase (ACOX). ACSVL activates cerotate to its

coenzyme A (CoA) thioester, cerotoyl-CoA. Subsequently, ACOX catalyzes the first and rate-

limiting step of peroxisomal β-oxidation, the desaturation of cerotoyl-CoA.

This document provides protocols for the enzymatic assays of these key enzymes using

cerotate as the substrate.
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Peroxisomal β-Oxidation of Cerotate: An Overview
The catabolism of cerotate begins with its activation in the cytoplasm and subsequent

transport into the peroxisome, where it undergoes β-oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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